Cas no 2172150-26-2 (8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro4.5decane)

• Product Name: 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro4.5decane
• CAS No: 2172150-26-2
• MF: C₁₁H₁₈Cl₂O₂
• MW: 253.165421962738
• CID: 6049939
• PubChem ID: 165505354
• Update Time: 2025-07-18

8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro4.5decane
• EN300-1459429
• 2172150-26-2
• 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro[4.5]decane

• Inchi： 1S/C11H18Cl2O2/c12-7-10(8-13)9-1-3-11(4-2-9)14-5-6-15-11/h9-10H,1-8H2
• InChI Key： PJXWBFGAJTXNMP-UHFFFAOYSA-N
• SMILES： ClCC(CCl)C1CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 252.0683852g/mol
• Monoisotopic Mass: 252.0683852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro4.5decane

Comprehensive Overview of 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro[4.5]decane (CAS No. 2172150-26-2)

The compound 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro[4.5]decane (CAS No. 2172150-26-2) is a spirocyclic organic molecule featuring a unique structural framework. Its chemical architecture combines a 1,4-dioxaspiro[4.5]decane core with a 1,3-dichloropropan-2-yl substituent, making it a subject of interest in synthetic chemistry and material science. Researchers and industry professionals often search for terms like "spirocyclic compounds applications", "dioxaspiro derivatives synthesis", and "chlorinated organic molecules properties", reflecting the growing demand for specialized chemicals in advanced research.

In recent years, the focus on sustainable chemistry and green synthesis has driven inquiries into the environmental compatibility of such compounds. While 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro[4.5]decane is not classified as hazardous, its structural attributes align with studies on bio-based solvents and low-toxicity additives. This connection to eco-friendly trends enhances its relevance in forums discussing "green alternatives for industrial processes" and "non-toxic chemical innovation".

The synthesis of 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro[4.5]decane typically involves multi-step organic reactions, including cyclization and halogenation. Its spirocyclic backbone contributes to thermal stability, a trait frequently explored in high-performance polymers and coating materials. Searches for "heat-resistant organic compounds" or "spirocyclic stability mechanisms" often intersect with discussions about this compound’s potential applications.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing CAS No. 2172150-26-2. These methods validate purity and structural integrity, addressing common queries like "how to analyze complex spiro compounds" or "quality control for specialty chemicals". The compound’s spectral data is also valuable for computational chemists modeling molecular interactions or reaction pathways.

Emerging applications in pharmaceutical intermediates and agrochemical research have further spotlighted 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro[4.5]decane. Its modular structure allows functionalization, catering to searches like "customizable spirocyclic scaffolds" or "versatile building blocks in drug discovery". However, rigorous safety assessments remain essential, as with all synthetic compounds, to ensure compliance with global regulatory standards.

In summary, 8-(1,3-dichloropropan-2-yl)-1,4-dioxaspiro[4.5]decane exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to diverse fields—from materials science to life sciences—positions it as a compound worthy of continued exploration, particularly in contexts emphasizing sustainability, performance optimization, and synthetic efficiency.